Cas no 151725-74-5 (Adenosine,5'-deoxy-4'-C-fluoro-5'-iodo-2',3'-O-(1-methylethylidene)- (9CI))

• Product Name: Adenosine,5'-deoxy-4'-C-fluoro-5'-iodo-2',3'-O-(1-methylethylidene)- (9CI)
• CAS No: 151725-74-5
• MF: C₁₃H₁₅FIN₅O₃
• MW: 435.192777872086
• CID: 184012
• PubChem ID: 453194
• Update Time: 2025-04-19

Adenosine,5'-deoxy-4'-C-fluoro-5'-iodo-2',3'-O-(1-methylethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-deoxy-4'-C-fluoro-5'-iodo-2',3'-O-(1-methylethylidene)- (9CI)
• 9-[(3aS,4R,6R,6aR)-4-fluoro-4-(iodomethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-6-yl]purin-6-amine
• Furo[3,4-d]-1,3-dioxole,adenosine deriv.
• DTXSID30164861
• Adenosine, 5'-deoxy-4'-C-fluoro-5'-iodo-2',3'-O-(1-methylethylidene)-
• 151725-74-5
• 4'-Fluoro-5'-iodo-O2',O3'-(dimethylmethylene)adenosine isomer
• Nucleocidin derivative

• Inchi： 1S/C13H15FIN5O3/c1-12(2)21-7-8(22-12)13(14,3-15)23-11(7)20-5-19-6-9(16)17-4-18-10(6)20/h4-5,7-8,11H,3H2,1-2H3,(H2,16,17,18)/t7-,8+,11-,13-/m1/s1
• InChI Key： VYRZQLHQPLXFQH-LVNATWPUSA-N
• SMILES： IC[C@@]1([C@@H]2[C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O1)OC(C)(C)O2)F

Computed Properties

• Exact Mass: 435.020361
• Monoisotopic Mass: 435.020361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3
• XLogP3: 1.2

Experimental Properties

• Density: 2.19
• Boiling Point: 567.5°Cat760mmHg
• Flash Point: 297°C
• Refractive Index: 1.797